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Compound of Interest

Compound Name: Pfn1-IN-1

Cat. No.: B11377839 Get Quote

Pfn1-IN-1 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to using Pfn1-IN-1, a small molecule inhibitor of the

Profilin-1 (Pfn1)-actin interaction. This resource includes frequently asked questions (FAQs),

troubleshooting guides, detailed experimental protocols, and key quantitative data to facilitate

successful and accurate experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Pfn1-IN-1?

A1: Pfn1-IN-1, also known as C74, is a small molecule inhibitor that directly binds to Profilin-1

(Pfn1), disrupting its interaction with actin monomers.[1][2] Pfn1 is a crucial protein that

regulates the dynamics of the actin cytoskeleton by promoting the exchange of ADP for ATP on

actin monomers, a key step in actin polymerization. By inhibiting the Pfn1-actin interaction,

Pfn1-IN-1 effectively reduces the rate of actin polymerization, which in turn affects various

cellular processes that are dependent on a dynamic actin cytoskeleton, such as cell migration,

proliferation, and angiogenesis.[1][3]

Q2: What are the recommended storage conditions for Pfn1-IN-1?

A2: For long-term storage, Pfn1-IN-1 powder should be stored at -20°C. For stock solutions, it

is recommended to dissolve the compound in a suitable solvent like DMSO and store in
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aliquots at -20°C or -80°C to minimize freeze-thaw cycles. The stability of the compound in

aqueous cell culture media over extended periods at 37°C may be limited, so it is advisable to

prepare fresh dilutions for each experiment.

Q3: What is the recommended working concentration for Pfn1-IN-1 in cell-based assays?

A3: The effective concentration of Pfn1-IN-1 can vary depending on the cell type and the

specific assay. However, published studies have shown biological effects in the range of 10 µM

to 50 µM.[1][4] For example, concentrations between 10-25 µM have been shown to reduce

migration and proliferation of renal cell carcinoma (RVN) cells.[4] It is always recommended to

perform a dose-response experiment to determine the optimal concentration for your specific

experimental setup.

Q4: Is Pfn1-IN-1 known to have off-target effects?

A4: While the anti-proliferative effects of Pfn1-IN-1 (C74) have been shown to be Pfn1-

dependent in renal cell carcinoma cells, the possibility of off-target effects, particularly at higher

concentrations, cannot be completely ruled out.[1][4] Pfn1-IN-1 is described as a low-affinity

inhibitor, which may necessitate higher concentrations to achieve a therapeutic effect,

potentially increasing the likelihood of off-target interactions.[1][2] Researchers should include

appropriate controls to validate the specificity of the observed effects.

Quantitative Data Summary
The following table summarizes the available quantitative data for Pfn1-IN-1 (C74). It is

important to note that comprehensive IC50 values across a wide range of cell lines are not

readily available in the public domain.
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Parameter Value Cell Line/System Reference

Binding Affinity (Kd) ~60 µM

Surface Plasmon

Resonance (SPR)

with recombinant

GST-Pfn1

[1][2]

Effective

Concentration (Cell

Migration)

10 - 25 µM
Renal Cell Carcinoma

(RVN) cells
[4]

Effective

Concentration (Cell

Proliferation)

10 - 25 µM
Renal Cell Carcinoma

(RVN) cells
[4]

Effective

Concentration

(Angiogenesis Assay)

20 µM (for analog UP-

6)

Endothelial Cells (in

vitro)
[1]

Non-cytotoxic

Concentration
Up to 50 µM

Renal Cell Carcinoma

(RVN) cells and

Vascular Endothelial

Cells (VEC)

[4]

Signaling Pathway and Mechanism of Action
The following diagram illustrates the mechanism of action of Pfn1-IN-1 in the context of actin

polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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